2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde
Overview
Description
2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde, or 2F4F5F2MPBA, is a fluorinated benzaldehyde derivative with a wide range of applications in scientific research. It is synthesized via a reaction between 2-fluoro-4-methoxybenzaldehyde and 5-fluoro-2-methoxypyridine in the presence of a base catalyst. This compound has been used in a variety of research applications, including drug design, medicinal chemistry, and biochemistry. In addition, it has been used to investigate the mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. In
Scientific Research Applications
Synthesis and Anticancer Activity
A study discussed the synthesis of a series of fluorinated benzaldehydes, including compounds similar to 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde, and their use in creating fluoro-substituted stilbenes. These compounds were found to have in vitro anticancer properties, demonstrating the potential of such compounds in cancer treatment research (Lawrence et al., 2003).
Nucleosides Related to Antifungal and Anticancer Drugs
Research on pyridine nucleosides related to 5-fluorocytosine, an antifungal drug, included the study of compounds structurally related to 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde. This work contributes to the understanding of the synthesis and potential applications of fluoropyridines in medicinal chemistry (Nesnow & Heidelberger, 1975).
Development of Novel Copolymers
Studies on the copolymerization of styrene with various substituted ethylenes have included compounds similar to 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde. These works explore the synthesis and properties of novel copolymers, contributing to materials science and polymer chemistry (Kharas et al., 2017).
Exploration in Organic Synthesis
Research on the ortho C-H methylation and fluorination of benzaldehydes using orthanilic acids as directing groups included studies of compounds structurally related to 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde. These findings are significant in the field of organic synthesis, especially in the development of novel synthesis methods (Chen & Sorensen, 2018).
properties
IUPAC Name |
2-fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F2NO2/c1-18-13-5-10(12(15)6-16-13)8-2-3-9(7-17)11(14)4-8/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYPLYHXPBGSCDQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C(=C1)C2=CC(=C(C=C2)C=O)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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